Cas no 765861-94-7 (5-amino-5,6,7,8-tetrahydronaphthalen-2-ol)

5-Amino-5,6,7,8-tetrahydronaphthalen-2-ol is a functionalized tetrahydronaphthalene derivative featuring both amino and hydroxyl groups, making it a versatile intermediate in organic synthesis and pharmaceutical research. The compound’s partially hydrogenated naphthalene core provides structural rigidity, while the amino and hydroxyl substituents enhance its reactivity for further derivatization, such as in the synthesis of bioactive molecules or heterocyclic compounds. Its well-defined structure and functional group compatibility make it valuable for applications in medicinal chemistry, particularly in the development of CNS-targeting agents or enzyme inhibitors. The compound is typically handled under controlled conditions due to its potential sensitivity.

5-amino-5,6,7,8-tetrahydronaphthalen-2-ol structure

765861-94-7 structure

Product Name:5-amino-5,6,7,8-tetrahydronaphthalen-2-ol

CAS No:765861-94-7

MF:C₁₀H₁₃NO

MW:163.216322660446

MDL:MFCD08236748

CID:550701

PubChem ID:14014995

Update Time:2025-06-07

5-amino-5,6,7,8-tetrahydronaphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

- 2-Naphthalenol,5-amino-5,6,7,8-tetrahydro-
- 5-AMINO-5,6,7,8-TETRAHYDRONAPHTHALEN-2-OL
- AB43911
- AC1Q53F9
- AG-H-05695
- AGN-PC-0004XF
- SureCN8274690
- SCHEMBL8274690
- EN300-3009606
- 765861-94-7
- N13166
- DTXSID10554342
- AKOS011107810
- 5-amino-5,6,7,8-tetrahydronaphthalen-2-ol
- MDL： MFCD08236748
- Inchi： 1S/C10H13NO/c11-10-3-1-2-7-6-8(12)4-5-9(7)10/h4-6,10,12H,1-3,11H2
- InChI Key： OGCNDVHUWVSJRM-UHFFFAOYSA-N
- SMILES： OC1C=CC2=C(C=1)CCCC2N

Computed Properties

Exact Mass: 163.10000
Monoisotopic Mass: 163.099714038g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 46.2Å²

Experimental Properties

PSA: 46.25000
LogP: 2.42860

5-amino-5,6,7,8-tetrahydronaphthalen-2-ol Pricemore >>

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